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Compound of Interest

Compound Name: 1,1-Dibromoethane

Cat. No.: B1583053

Ethylidene dibromide and 1,1-dibromoethane are two names for the exact same chemical

compound.[1][2][3] The name "1,1-dibromoethane" is the systematic name according to the
International Union of Pure and Applied Chemistry (IUPAC) nomenclature, which indicates a
two-carbon (ethane) backbone with two bromine atoms (dibromo) attached to the first carbon
atom (1,1-).[4][5] "Ethylidene dibromide" is a common or trivial name for this compound.[2][6]

While there is no difference between ethylidene dibromide and 1,1-dibromoethane, a
significant comparison can be made with its structural isomer, 1,2-dibromoethane, also known
as ethylene dibromide.[1][4] In 1,2-dibromoethane, the two bromine atoms are attached to
different carbon atoms.[4] This difference in the placement of the bromine atoms leads to
distinct physical and chemical properties.

Comparative Analysis of 1,1-Dibromoethane and 1,2-
Dibromoethane

The structural difference between these two isomers has a notable impact on their physical
properties, such as boiling point, melting point, and density.
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Property

1,1-Dibromoethane

1,2-Dibromoethane

Synonyms

Ethylidene dibromide[6]

Ethylene dibromide, EDB,
Glycol bromide[7][8]

Molar Mass (g-mol-1)

187.86[6]

187.86[8]

Colorless to slightly brown

Colorless to pale yellow

Appearance liquid[6] liquid[8][9]

Odor Sweetish, chloroform-like[10] Mild, sweet, chloroform-like[9]
Density (g/mL at 25 °C) ~2.06 - 2.17[10][11] 2.18[9]

Melting Point (°C) -63.0[6] 8-11

Boiling Point (°C) 107 - 109[10][11] 131 - 132[9]

Solubility in water

3.4 gL (25 °C)[6]

4 g/L (20 °C)[9]

The difference in the position of the bromine atoms also affects the chemical reactivity and
stability of the two isomers. The proximity of the two bulky bromine atoms on the same carbon
in 1,1-dibromoethane can lead to steric hindrance, influencing its reactivity.[4] Conversely, 1,2-
dibromoethane is predisposed to elimination reactions due to the adjacent bromine atoms.[12]

Experimental Protocols
Synthesis of 1,1-Dibromoethane

One method for the synthesis of 1,1-dibromoethane involves the addition of hydrogen bromide
to vinyl bromide in the absence of peroxide radicals.[6] Another approach involves the reaction
of ethane with bromine. In a specific experimental setup, a mixture of ethane and bromine
(3.6:1 molar ratio) is passed through a glass reactor packed with borosilicate beads. At 21°C
with a residence time of 27 seconds, this process yields 1% 1,1-dibromoethane, along with
other brominated products.[13]

Synthesis of 1,2-Dibromoethane

A common laboratory preparation of 1,2-dibromoethane involves the bromination of ethene.[14]

Protocol:
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o Generate a stream of ethylene gas from the dehydration of ethyl alcohol with sulfuric or
phosphoric acid.

e Wash the ethylene gas with water and then a dilute sodium hydroxide solution.
« Bubble the purified ethylene gas through 100 g of bromine in a flask cooled with ice-water.

o Continue the gas flow until the brown color of the bromine disappears, indicating the reaction
is complete.

e The resulting oily liquid, 1,2-dibromoethane, is then washed with a dilute sodium hydroxide
solution.

e Dry the product with calcium chloride.
 Purify by distillation to obtain a colorless oily liquid.[14]

Visualizing Synthesis Pathways

The following diagrams illustrate the generalized synthetic routes for 1,1-dibromoethane and
its isomer, 1,2-dibromoethane.
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Caption: Synthetic routes to 1,1- and 1,2-dibromoethane.

The choice between these isomers is critical in drug development and organic synthesis, as
their differing reactivity profiles can lead to entirely different products. For instance, 1,1-
dibromoalkanes are valuable reagents for the stereoselective synthesis of complex molecules
like (+)-phorboxazole A and for the preparation of olefinic enol ethers.[11][15] 1,2-
dibromoethane is also a versatile reagent, used in the preparation of functionalized styrenes
and in the synthesis of various heterocyclic compounds.[16] The distinct reactivity patterns
underscore the importance of precise nomenclature and structural understanding in chemical
research.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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